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Compound of Interest

Compound Name: Orange 5

Cat. No.: B1170525

An Essential Tool for Researchers in Drug Development and Life Sciences
Introduction

Orange 5, also known by its chemical name 4',5'-Dibromofluorescein, is a synthetic organic
compound with the CAS number 596-03-2. It belongs to the xanthene class of dyes and is
widely recognized for its fluorescent properties. This technical guide provides a comprehensive
overview of Orange 5, including its chemical and physical properties, synthesis, and key
applications in research, with a focus on its utility for scientists and professionals in drug
development.

Chemical and Physical Properties

Orange 5 is a versatile dye with a well-characterized set of physicochemical properties. These
properties are crucial for its application in various experimental settings.
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Property Value References
4' 5'-dibromo-3',6'-dihydroxy-

IUPAC Name 3H-spiro[isobenzofuran-1,9'- [1]
xanthen]-3-one
4',5'-Dibromofluorescein, D&C

Synonyms Orange No. 5, Solvent Red 72,  [1][2]
Eosinic acid

CAS Number 596-03-2 [1]

Molecular Formula C20H10Br20s [1]

Molecular Weight 490.10 g/mol [1]

Appearance Orange to red powder [3]

Melting Point 270-273 °C (decomposes) [3]
Slightly soluble in water;

Solubility Soluble in ethanol, acetone, [1][3]

and DMSO.

Absorption Maximum (Amax)

450 nm

[4]

Emission Maximum (Aem)

Approximately 517 nm

[3]

pKa

8.14 (Predicted)

[3]

Synthesis and Purification

A general method for the synthesis of Orange 5 involves the bromination of fluorescein.

Synthesis Protocol

The synthesis of 4',5'-Dibromofluorescein is typically achieved through the electrophilic

substitution of fluorescein with bromine.

o Reaction: Fluorescein is dissolved in a suitable solvent, often glacial acetic acid or an

alcohol.
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e Bromination: A solution of bromine in the same solvent is added dropwise to the fluorescein
solution with stirring. The reaction is usually carried out at room temperature.

» Precipitation and Filtration: Upon completion of the reaction, the product, 4',5'-
Dibromofluorescein, precipitates out of the solution. The precipitate is then collected by
filtration.

o Washing: The collected solid is washed with water to remove any unreacted starting
materials and byproducts.

e Drying: The final product is dried under vacuum to yield an orange to red powder.

Purification Protocol

A common method for the purification of 4',5'-Dibromofluorescein is recrystallization.

e Procedure: The crude 4',5'-Dibromofluorescein is dissolved in a minimal amount of a hot
solvent mixture, such as aqueous ethanol (e.g., 30% ethanol in water).

o Crystallization: The solution is then allowed to cool slowly, which promotes the formation of

crystals.

« Isolation: The purified crystals are collected by filtration, washed with a small amount of cold
solvent, and dried under vacuum.[5]

Experimental Protocols and Applications

Orange 5 has a range of applications in research, primarily due to its fluorescent properties.

Ultrasensitive Protein Staining in SDS-PAGE

4' 5'-Dibromofluorescein can be used as a highly sensitive negative stain for the detection of
proteins in sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE). This
method offers a rapid and economical alternative to other staining techniques.

Experimental Workflow:
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Gel Preparation & Electrophoresis Staining Protocol Visualization

Incubate in 0.005% (wiv) 4'5-Dibromofiuorescein
—> in 50% ethanol, 10% acetic acid —>
(10-15 min)

Wash gel with deionized water Visualize protein bands under

Wash gel with deionized water u nds un
(2x 2 min) UV or blue-light transilluminator

Prepare polyacrylamide gel —# Load protein samples ——# Run electrophoresis ——# (2x 5 min)

Click to download full resolution via product page

Caption: Workflow for ultrasensitive protein staining in SDS-PAGE using 4',5'-
Dibromofluorescein.

Histological Staining

Orange 5 is utilized as a counterstain in various histological staining protocols, providing
contrast to nuclear stains and highlighting cytoplasmic components.

General Histological Staining Protocol:

» Deparaffinization and Rehydration: Tissue sections are deparaffinized in xylene and
rehydrated through a graded series of ethanol solutions to water.

» Nuclear Staining: Sections are stained with a nuclear stain, such as hematoxylin, to visualize
cell nuclei.

 Differentiation and Bluing: The hematoxylin stain is differentiated with acid alcohol and then
blued in a suitable solution (e.g., Scott's tap water substitute).

o Counterstaining: Sections are incubated in a solution of Orange 5 (typically 0.5-1% in 95%
ethanol) for a specified time to stain the cytoplasm and other eosinophilic structures.

o Dehydration and Mounting: The stained sections are dehydrated through a graded series of
ethanol, cleared in xylene, and mounted with a permanent mounting medium.

pH Indicator

The color of Orange 5 is pH-dependent, making it a useful indicator in titrations and for
estimating the pH of solutions. It typically exhibits a color change from yellow in acidic solutions
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to orange/red in basic solutions.
Protocol for pH Determination:

e Prepare Indicator Solution: A dilute solution of Orange 5 is prepared in a suitable solvent
(e.g., ethanol or water).

e Add to Sample: A few drops of the indicator solution are added to the sample solution.

o Observe Color Change: The color of the solution is observed and compared to a color chart
or the color of standard buffer solutions containing the indicator to estimate the pH.

Biological Interactions and Potential Signhaling
Pathways

While primarily used as a dye, there is emerging interest in the biological activities of xanthene
dyes, including their potential as photosensitizers in photodynamic therapy (PDT).

Mechanism of Photodynamic Therapy

Photodynamic therapy is a treatment modality that utilizes a photosensitizer, light, and oxygen
to induce cell death. The proposed mechanism for a photosensitizer like Orange 5 would
involve the following steps:
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Caption: Proposed mechanism of photodynamic therapy involving Orange 5 as a
photosensitizer.

Upon absorption of light of a specific wavelength, the photosensitizer (Orange 5) is promoted
to an excited singlet state. It then undergoes intersystem crossing to a longer-lived excited
triplet state. This triplet state can transfer its energy to molecular oxygen, generating highly
reactive singlet oxygen. Singlet oxygen is a potent oxidizing agent that can damage cellular
components, leading to apoptosis or necrosis of the target cells. While the potential of 4',5'-
Dibromofluorescein as a photosensitizer has been noted, further research is required to fully
elucidate its efficacy and specific mechanisms in PDT for drug development applications.

Safety and Handling

Orange 5 should be handled with appropriate safety precautions in a laboratory setting. It is
advisable to wear personal protective equipment, including gloves, safety glasses, and a lab
coat. Avoid inhalation of the powder and contact with skin and eyes. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Orange 5 (CAS No. 596-03-2) is a valuable tool for researchers in various scientific disciplines.
Its well-defined chemical and physical properties, coupled with its utility in a range of
experimental protocols, make it a versatile fluorescent dye. From sensitive protein detection in
proteomics to its potential application in photodynamic therapy, Orange 5 continues to be a
compound of significant interest in both fundamental and applied research, including the field of
drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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